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Compound of Interest

Compound Name: Amoxyecillin (sodium)

Cat. No.: B13391290

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical properties of
amoxicillin sodium and the analytical techniques employed for its structure elucidation. The
information is curated for professionals in pharmaceutical research and development, offering a
core understanding of this vital antibiotic compound.

Chemical Properties of Amoxicillin Sodium

Amoxicillin sodium is a semi-synthetic antibiotic, the sodium salt form of amoxicillin, which
belongs to the aminopenicillin class of beta-lactam antibiotics.[1][2] Its chemical and physical
properties are crucial for its formulation, stability, and therapeutic efficacy.

General and Physicochemical Properties

A summary of the key chemical and physical properties of amoxicillin sodium is presented in
Table 1.
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Property Value Reference
Molecular Formula C16H1sN3NaOsS [1112113114]
Molecular Weight 387.39 g/mol [1112][31[4]
CAS Number 34642-77-8 [1][21[3]

White or almost white
Appearance , (2]
crystalline powder

Hygroscopicity Very hygroscopic [5]

Carboxylic Acid (COOH): ~2.4
- 2.7, Amino Group (NH2):

pKa . [6]
~7.22 - 7.4, Phenolic Hydroxyl

(OH): ~9.48 - 9.6

Solubility

Amoxicillin sodium exhibits varying solubility in different solvents, a critical factor for its
formulation and administration.

Solvent Solubility Reference
Water >56.4 mg/mL; Very soluble [31[7]
Dimethyl Sulfoxide (DMSO) >74.6 mg/mL [3]

Insoluble; Sparingly soluble in
Ethanol [31[7]
anhydrous ethanol

Acetone Very slightly soluble [7]

Stability

The stability of amoxicillin sodium is a significant concern in its storage and clinical use. It is
susceptible to degradation under various conditions.

e Solid State Stability: Amoxicillin trinydrate is the most stable solid form compared to the
sodium salt and the free base.[5] The sodium salt is particularly sensitive to temperature and
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humidity.[5] Studies on the solid-state degradation of amoxicillin sodium salt indicate a
sequential reaction consisting of two pseudo-first-order processes.

» Solution Stability: Amoxicillin sodium is unstable in aqueous solutions.[8] Its degradation is
faster at higher concentrations and is catalyzed by carbohydrates like dextrose, dextran, or
sorbitol.[5] The optimal stability in solution is observed in a citrate buffer at pH 5.8-6.5.[5]

o Temperature Effects: In solution, the stability of amoxicillin sodium decreases as the
temperature increases.[9] Interestingly, freezing solutions of amoxicillin sodium can markedly
reduce its stability, with maximum degradation rates occurring between -6.5°C and -8.9°C in
normal saline and glucose solutions, respectively.[10] For long-term storage of admixtures,
temperatures should be below -30°C.[8]

Structure Elucidation

The definitive structure of amoxicillin sodium has been established through a combination of
spectroscopic techniques. These methods provide detailed information about the molecular

framework and connectivity of the atoms.
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General Workflow for Amoxicillin Sodium Structure Elucidation

Spectroscopic Analysis

NMR Spectroscopy
(*H NMR, 3C NMR)

Mass Spectrometry
(ESI-MS, MS/MS)

X-ray Crystallography

Data Interpretation

Chemical Shifts, Coupling Constants Molecular lon Peak, Fragmentation Pattern Electron Density Map, Bond Lengths & Angles

Structure Gonfirmation

Final Molecular Structure

Mass Spectrometry Fragmentation of Amoxicillin

Amoxicillin
[M+H]* = 366 m/z
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Mechanism of Action of Amoxicillin

Penicillin-Binding Proteins (PBPS)

on bacterial cell wall
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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